Cas no 1049748-69-7 (2-Nitro-4-(trifluoromethyl)phenylhydrazine Hydrochloride)

• Product Name: 2-Nitro-4-(trifluoromethyl)phenylhydrazine Hydrochloride
• CAS No: 1049748-69-7
• MF: C₇H₇ClF₃N₃O₂
• MW: 257.597590684891
• CID: 1037524
• PubChem ID: 16495354
• Update Time: 2025-06-20

2-Nitro-4-(trifluoromethyl)phenylhydrazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-methoxyphenylhydrazine hydrochloride
• Hydrazine, [2-​nitro-​4-​(trifluoromethyl)​phenyl]​-​, hydrochloride (1:1)
• 2-NITRO-4-(TRIFLUOROMETHYL)PHENYLHYDRAZINE HYDROCHLORIDE
• 1-[2-NITRO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZINE HYDROCHLORIDE
• HYDRAZINE, [2-NITRO-4-(TRIFLUOROMETHYL)PHENYL]-, HYDROCHLORIDE
• [2-Nitro-4-(trifluoromethyl)phenyl]hydrazine hydrochloride (1:1)
• 4-Hydrazino-3-nitrobenzotrifluoride hydrochloride, 2-Hydrazino-5-(trifluoromethyl)nitrobenzene hydrochloride
• 2-Fluoro-5-methoxyphenylhydrazine HCl
• Hydrazine, [2-nitro-4-(trifluoromethyl)phenyl]-, hydrochloride (1:1)
• 2-Nitro-4-(trifluoromethyl)phenylhydrazine HCl
• PS-10366
• 1049748-69-7
• (2-Nitro-4-(trifluoromethyl)phenyl)hydrazine hydrochloride
• (2-Nitro-4-(trifluoromethyl)phenyl)hydrazinehydrochloride
• ZRB74869
• CS-0315299
• (2-NITRO-4-(TRIFLUOROMETHYL)PHENYL)HYDRAZINE HCL
• [2-nitro-4-(trifluoromethyl)phenyl]hydrazine;hydrochloride
• A21580
• FD10710
• MWOFKTUJKVGNJM-UHFFFAOYSA-N
• 2-Nitro-4-(trifluoromethyl)phenylhydrazine, HCl
• MFCD04966802
• AKOS001475972
• [2-nitro-4-(trifluoromethyl)phenyl]hydrazine hydrochloride
• 2-Nitro-4-(trifluoromethyl)phenylhydrazine Hydrochloride

• Inchi： 1S/C7H6F3N3O2.ClH/c8-7(9,10)4-1-2-5(12-11)6(3-4)13(14)15;/h1-3,12H,11H2;1H
• InChI Key： MWOFKTUJKVGNJM-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC(=C(C=1)[N+](=O)[O-])NN)(F)F

Computed Properties

• Exact Mass: 257.01800
• Monoisotopic Mass: 257.0178887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• PSA: 83.87000
• LogP: 3.99770

2-Nitro-4-(trifluoromethyl)phenylhydrazine Hydrochloride Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 2-Nitro-4-(trifluoromethyl)phenylhydrazine Hydrochloride

Introduction to 2-Nitro-4-(trifluoromethyl)phenylhydrazine Hydrochloride (CAS No. 1049748-69-7)

2-Nitro-4-(trifluoromethyl)phenylhydrazine Hydrochloride, with the chemical formula C₈H₆F₃N₃O₂·HCl, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its CAS number 1049748-69-7, serves as a crucial intermediate in the synthesis of various pharmacologically active molecules. Its unique structural features, including the presence of both nitro and trifluoromethyl substituents on a phenyl ring, coupled with a hydrazine moiety, make it a versatile building block for drug discovery efforts.

The significance of 2-Nitro-4-(trifluoromethyl)phenylhydrazine Hydrochloride lies in its utility as a precursor in the development of novel therapeutic agents. The nitro group introduces a polar and electron-withdrawing nature to the aromatic ring, while the trifluoromethyl group enhances lipophilicity and metabolic stability, which are critical factors in drug design. These properties have made this compound particularly valuable in the synthesis of potential treatments for a range of diseases, including inflammatory disorders and infectious diseases.

In recent years, there has been growing interest in exploring the pharmacological potential of hydrazine derivatives. Hydrazine-based compounds have been investigated for their ability to interact with biological targets such as enzymes and receptors, leading to therapeutic effects. The hydrazine moiety in 2-Nitro-4-(trifluoromethyl)phenylhydrazine Hydrochloride provides a reactive site for further functionalization, allowing chemists to design molecules with tailored biological activities.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, particularly cancer. Researchers have leveraged the structural framework of 2-Nitro-4-(trifluoromethyl)phenylhydrazine Hydrochloride to create inhibitors that target specific kinases, demonstrating potent activity in preclinical studies. The trifluoromethyl group, in particular, has been shown to improve binding affinity and selectivity, making these inhibitors more effective and less likely to cause off-target effects.

The synthesis of 2-Nitro-4-(trifluoromethyl)phenylhydrazine Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The nitration of 4-trifluoromethylbenzene followed by hydrazination is a common synthetic route. This process highlights the compound's complexity and the expertise required to produce it in high purity. Advances in synthetic methodologies have enabled more efficient and scalable production methods, which are essential for industrial applications.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for pharmaceutical formulations. This solubility is critical for drug delivery systems, as it allows for easier administration via oral or intravenous routes. Additionally, the hydrochloride form improves stability during storage and transportation, ensuring that the compound remains viable for use in research and clinical settings.

In academic research, 2-Nitro-4-(trifluoromethyl)phenylhydrazine Hydrochloride has been used as a key intermediate in the development of novel heterocyclic compounds. Heterocycles are an important class of molecules in medicinal chemistry due to their diverse biological activities. By incorporating this compound into synthetic strategies, researchers have been able to generate structurally diverse libraries of heterocycles for further pharmacological evaluation.

The pharmaceutical industry has also recognized the value of 2-Nitro-4-(trifluoromethyl)phenylhydrazine Hydrochloride as a building block for drug candidates. Its structural features make it amenable to modifications that can optimize pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. Several companies are currently exploring derivatives of this compound as potential treatments for unmet medical needs.

Recent studies have demonstrated the utility of 2-Nitro-4-(trifluoromethyl)phenylhydrazine Hydrochloride in the development of antiviral agents. Viruses continue to pose significant challenges to global health, necessitating the discovery of new antiviral drugs. Researchers have found that hydrazine derivatives can interfere with viral replication by inhibiting key enzymes or disrupting protein-protein interactions. The unique properties of this compound make it an attractive candidate for further investigation in this area.

The environmental impact of synthesizing and using 2-Nitro-4-(trifluoromethyl)phenylhydrazine Hydrochloride is also an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that pharmaceutical production remains environmentally responsible while meeting increasing demand for new drugs.

In conclusion, 2-Nitro-4-(trifluoromethyl)phenylhydrazine Hydrochloride (CAS No. 1049748-69-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural features make it a valuable intermediate for synthesizing biologically active molecules, particularly kinase inhibitors and antiviral agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.